Methyl 3-aminocyclohexanecarboxylate

• CAS RN: 87091-29-0
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: methyl 3-aminocyclohexane-1-carboxylate
• InChI: InChI=1S/C8H15NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3
• InChI Key: ZMMITUCIAZVHCG-UHFFFAOYSA-N
• SMILES: COC(=O)C1CCCC(C1)N
• Pictograms: Corrosive; Irritant

Description

“Methyl 3-aminocyclohexanecarboxylate” is a chemical compound with the molecular formula C8H15NO2. It is also known by other names such as “methyl 3-aminocyclohexane-1-carboxylate” and "Cyclohexanecarboxylic acid, 3-amino-, methyl ester". The compound has an average mass of 157.210 Da and a monoisotopic mass of 157.110275 Da.

Molecular Structure Analysis

“Methyl 3-aminocyclohexanecarboxylate” has a complex molecular structure. It contains a total of 26 bonds, including 11 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, and 1 six-membered ring. It also contains 1 ester (aliphatic) and 1 primary amine (aliphatic).

Physical And Chemical Properties Analysis

“Methyl 3-aminocyclohexanecarboxylate” is a liquid at room temperature. It has a molecular weight of 157.21. The compound is stored at a temperature of -10 degrees Celsius to maintain its stability.

Safety and Hazards

“Methyl 3-aminocyclohexanecarboxylate” is classified as a dangerous substance. It has hazard statements H315, H318, and H335, indicating that it causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

In a flask, methyl 3-(tert-butoxycarbonylamino)cyclohexanecarboxylate (5.13 g, 19.94 nmol) in 1,4-dioxane (15 ml) was reacted with hydrochloric acid in dioxane (4M) (15 mL). Methanol (2 mL) was added to aid in solubility. The reaction was stirred at room temperature for 1 hour. Upon completion the reaction was concentrated, and the crude (3.86 g) was progressed to the next step without further purification.